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Compound of Interest

Compound Name: Trihydro(trimethylamine)aluminium

Cat. No.: B099812 Get Quote

This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on safely managing the pyrophoric hazards associated with

trihydro(trimethylamine)aluminium. The information is presented in a question-and-answer

format to directly address potential issues and ensure safe laboratory practices.

Frequently Asked Questions (FAQs)
Q1: What is trihydro(trimethylamine)aluminium and why is it considered hazardous?

Trihydro(trimethylamine)aluminium is a pyrophoric compound, meaning it can ignite

spontaneously upon contact with air.[1][2] This reactivity makes it a significant fire hazard if not

handled correctly. It is also highly reactive with water and other protic solvents, releasing

flammable hydrogen gas.[1][3]

Q2: What are the primary hazards I should be aware of when working with this compound?

The main hazards include:

Pyrophoricity: Spontaneous ignition on exposure to air.[1][2][3]

Reactivity with Water: Violent reaction with water, releasing flammable hydrogen gas.[1][3]

Corrosivity: Can cause severe skin burns and eye damage upon contact.[3]
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Respiratory Irritation: Inhalation of vapors or combustion products can cause respiratory

irritation.[3]

Q3: What initial steps should I take before handling trihydro(trimethylamine)aluminium?

Before working with this compound, you must:

Read and understand the Safety Data Sheet (SDS) for a similar compound like

trimethylaluminium, as a specific one for trihydro(trimethylamine)aluminium may not be

readily available.[4]

Receive documented, hands-on training on the safe handling of pyrophoric reagents.[4][5][6]

Prepare a written Standard Operating Procedure (SOP) for your specific experiment.[5]

Ensure all necessary safety equipment, including personal protective equipment (PPE) and

fire extinguishing agents, are readily available and in good working order.[4][7]

Work in a designated area, such as a fume hood or glove box, that is free of clutter and

combustible materials.[2][7][8]

Troubleshooting Guide
Q1: I observed a small flame at the tip of my needle during a transfer. What should I do?

This is a common occurrence when handling pyrophoric liquids.[9]

Do not panic.

Have a container of dry sand, powdered lime (soda ash), or Met-L-X within arm's reach to

extinguish the flame by smothering it.[4][9][10]

After extinguishing the flame, continue with your procedure, ensuring the needle tip remains

under an inert atmosphere as much as possible.

Q2: My reaction is producing gas more rapidly than expected. What is happening and what

should I do?
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This could indicate a leak in your system, allowing moisture or air to react with the

trihydro(trimethylamine)aluminium, or an unexpectedly fast reaction.

Ensure your glassware is properly dried and the system is under a positive pressure of an

inert gas like nitrogen or argon.

If the reaction appears to be running away (uncontrolled), cool the reaction vessel with an ice

bath or a Dewar of liquid nitrogen to slow the reaction rate.[4]

Be prepared for a potential increase in pressure. Ensure your system has a pressure-relief

device, such as a bubbler.

Q3: I accidentally drew too much trihydro(trimethylamine)aluminium into my syringe. What

is the safest way to handle the excess?

Never return the excess reagent to the original container, as this can introduce impurities

and potentially cause a fire or explosion.[11]

The excess reagent must be quenched safely. See the detailed quenching protocol below.

Quantitative Data Summary
Extinguishing Agent Application Contraindications

Dry Sand, Powdered Lime

(Soda Ash), Met-L-X
Small spills and fires.[4][9][10] Not effective for large fires.

ABC Dry Powder Extinguisher Larger fires.[4][12]
May not prevent reignition of

the pyrophoric material.[4]

Class D Extinguisher Combustible metal fires.[8][10]
May not be suitable for all

organometallic reagents.[10]

Water
NEVER use on pyrophoric

material fires.[6][9][12]

Reacts violently with

trihydro(trimethylamine)alumini

um.[1]

Carbon Dioxide (CO2)

Extinguisher

NEVER use on pyrophoric

material fires.[9][12]

Ineffective and can exacerbate

the situation.
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Experimental Protocols
Protocol 1: Safe Transfer of
Trihydro(trimethylamine)aluminium Using a Syringe
Objective: To safely transfer a specific volume of trihydro(trimethylamine)aluminium from a

Sure/Seal™ bottle to a reaction flask under an inert atmosphere.

Methodology:

Ensure the reaction flask is oven-dried, cooled under a stream of inert gas, and equipped

with a rubber septum.

Secure the Sure/Seal™ bottle in a clamp.

Pressurize the Sure/Seal™ bottle with a dry, inert gas (nitrogen or argon) using a needle

connected to a gas line, with an exit needle connected to a bubbler to relieve excess

pressure.

Use a clean, dry syringe with a needle that is long enough to reach the liquid level in the

bottle.

Flush the syringe with the inert gas from the headspace of the Sure/Seal™ bottle.

Carefully insert the needle through the septum into the liquid and slowly withdraw the desired

volume. It is recommended to use a syringe with a volume that is twice the amount of liquid

to be transferred.[5]

Remove the needle from the liquid but keep it in the headspace. Draw a small amount of

inert gas into the syringe to act as a buffer.

Withdraw the needle from the Sure/Seal™ bottle.

Quickly and carefully insert the needle into the septum of the reaction flask and dispense the

liquid.

Rinse the syringe with a dry, inert solvent and then quench the residual material in the

syringe according to the quenching protocol.
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Protocol 2: Quenching of Residual
Trihydro(trimethylamine)aluminium
Objective: To safely neutralize residual trihydro(trimethylamine)aluminium in a syringe or

reaction vessel.

Methodology:

Perform the quenching procedure in a fume hood.[4]

Have a cooling bath (e.g., ice-water) readily available.[4]

Slowly add a less reactive, high-boiling point solvent such as toluene or hexane to the vessel

containing the residual pyrophoric material to dilute it.

Cool the mixture in the cooling bath.

Slowly and dropwise, add a quenching agent. A common and safe choice is isopropanol.

Control the rate of addition to manage the evolution of gas and heat.

Once the gas evolution ceases, slowly add methanol.

After the reaction with methanol is complete, slowly add water to ensure all reactive material

is consumed.

The resulting solution can then be disposed of as hazardous waste according to institutional

guidelines.[11]

Visualizations
Caption: Emergency response workflow for a trihydro(trimethylamine)aluminium incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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